Cas no 61834-40-0 (3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one)

3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one structure
61834-40-0 structure
Product Name:3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
CAS No:61834-40-0
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD09837186
CID:955509
PubChem ID:365021
Update Time:2025-04-19

3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-3-methyl-(9CI)
    • 3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
    • 3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
    • MDL: MFCD09837186
    • Inchi: 1S/C8H9NO2/c1-5-8-6(10)3-2-4-7(8)11-9-5/h2-4H2,1H3
    • InChI Key: NHAMNKMCXOKTLD-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(C)=N1)C(CCC2)=O

Computed Properties

  • Exact Mass: 151.063328530g/mol
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.1Ų

3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M337183-50mg
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
61834-40-0
50mg
$ 50.00 2022-06-03
TRC
M337183-100mg
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
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100mg
$ 70.00 2022-06-03
TRC
M337183-500mg
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
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500mg
$ 295.00 2022-06-03
Chemenu
CM522944-1g
3-Methyl-6,7-dihydrobenzo[d]isoxazol-4(5H)-one
61834-40-0 95%
1g
$264 2023-01-07
abcr
AB411522-500 mg
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95%
61834-40-0
500MG
€254.60 2023-02-19
abcr
AB411522-1 g
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95%
61834-40-0
1 g
€322.50 2023-07-19
abcr
AB411522-5 g
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95%
61834-40-0
5 g
€907.00 2023-07-19
abcr
AB411522-500mg
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; .
61834-40-0 95%
500mg
€269.00 2025-04-17
abcr
AB411522-1g
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; .
61834-40-0 95%
1g
€317.00 2025-04-17
abcr
AB411522-5g
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; .
61834-40-0 95%
5g
€877.00 2025-04-17
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